2-Fluoro-3-methoxy-5-methylbenzoic acid
Description
2-Fluoro-3-methoxy-5-methylbenzoic acid is a substituted benzoic acid derivative featuring fluorine at the ortho position (C2), a methoxy group at the meta position (C3), and a methyl group at the para position (C5). This trifunctional aromatic compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties. The fluorine atom enhances electronegativity and metabolic stability, the methoxy group contributes to solubility modulation, and the methyl group introduces steric bulk and lipophilicity.
Properties
Molecular Formula |
C9H9FO3 |
|---|---|
Molecular Weight |
184.16 g/mol |
IUPAC Name |
2-fluoro-3-methoxy-5-methylbenzoic acid |
InChI |
InChI=1S/C9H9FO3/c1-5-3-6(9(11)12)8(10)7(4-5)13-2/h3-4H,1-2H3,(H,11,12) |
InChI Key |
LJCFPEGQBTXXFL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)OC)F)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
Positional Isomers
- Key difference: The absence of a methyl group at C5 and the relocation of the methoxy group to C5 reduce steric hindrance compared to the target compound. This positional isomer likely exhibits higher aqueous solubility due to the polar methoxy group’s para placement. Acidity (pKa) may also differ due to altered electron-withdrawing effects.
Halogenated Derivatives
- Key difference: Increased electronegativity from additional fluorine atoms enhances acidity (lower pKa) compared to the target compound. The trifluoro substitution may also improve thermal stability but reduce solubility in polar solvents.
- 5-Chloro-2-fluoro-3-(methoxymethyl)benzoic acid (CAS 1894888-45-9, ): Substituents: Chlorine (C5), fluorine (C2), and methoxymethyl (C3). Chlorine’s electron-withdrawing effect further increases acidity relative to the methyl-substituted target compound.
Functionalized Derivatives
- Key difference: The aldehyde group at C5 enables reactivity in condensation reactions (e.g., Schiff base formation), unlike the inert methyl group in the target compound. This makes it more versatile in synthetic applications but less stable under basic conditions.
Physicochemical Properties
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Melting Point (°C) | pKa (Predicted) | Solubility (Polar vs. Non-polar) |
|---|---|---|---|---|---|
| 2-Fluoro-3-methoxy-5-methylbenzoic acid | C9H9FO3 | 184.16 | Not reported | ~3.1–3.5 | Moderate in polar solvents |
| 2-Fluoro-5-methoxybenzoic acid | C8H7FO3 | 170.14 | Not reported | ~2.8–3.2 | High in polar solvents |
| 2,4,5-Trifluoro-3-methoxybenzoic acid | C8H5F3O3 | 206.12 | Not reported | ~1.9–2.3 | Low in polar solvents |
| 5-Chloro-2-fluoro-3-(methoxymethyl)benzoic acid | C9H8ClFO3 | 218.61 | Not reported | ~2.5–3.0 | Moderate in polar solvents |
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